(R)-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hcl

• Molecular Formula: C7H13ClF3N
• Molecular Weight: 203.63 g/mol
• IUPAC Name: (1R)-1-cyclopentyl-2,2,2-trifluoroethanamine;hydrochloride
• InChI: InChI=1S/C7H12F3N.ClH/c8-7(9,10)6(11)5-3-1-2-4-5;/h5-6H,1-4,11H2;1H/t6-;/m1./s1
• InChI Key: KUXNOAUBDNRTEA-FYZOBXCZSA-N
• Isomeric SMILES: C1CCC(C1)[C@H](C(F)(F)F)N.Cl
• Canonical SMILES: C1CCC(C1)C(C(F)(F)F)N.Cl

Description

(R)-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride is a chiral amine derivative featuring a cyclopentyl group and a trifluoroethylamine moiety. Its molecular formula is C₇H₁₁ClF₃N (MW: 205.61 g/mol). This compound serves as a critical intermediate in pharmaceutical synthesis, particularly for chiral drugs targeting neurological or antiviral applications . The stereochemistry at the cyclopentyl carbon (R-configuration) enhances its binding specificity to biological targets, making it valuable in asymmetric synthesis .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride typically involves the reaction of cyclopentylamine with trifluoroacetic acid or its derivatives under controlled conditions. The reaction is usually carried out in the presence of a catalyst and under an inert atmosphere to prevent unwanted side reactions. The product is then purified through crystallization or other separation techniques.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using similar starting materials and conditions. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

®-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur with halides or other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium iodide in acetone.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Chemistry

In chemistry, ®-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride is used as a building block for the synthesis of more complex molecules. Its unique structure makes it valuable for creating compounds with specific properties.

Biology

In biological research, this compound can be used to study the effects of trifluoromethyl groups on biological systems. It may also serve as a precursor for the synthesis of biologically active molecules.

Medicine

In medicine, ®-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride has potential applications as a pharmaceutical intermediate. Its structure may be modified to create drugs with specific therapeutic effects.

Industry

In the industrial sector, this compound can be used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in various industries, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of ®-1-Cyclopentyl-2,2,2-trifluoroethan-1-amine hydrochloride involves its interaction with specific molecular targets. The trifluoromethyl group can enhance the compound’s lipophilicity, allowing it to interact with lipid membranes and proteins. This interaction can modulate the activity of enzymes and receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Cycloalkyl Substituent Variants

(a) 1-Cyclopropyl-2,2,2-trifluoroethan-1-amine HCl

• Structure : Cyclopropyl ring instead of cyclopentyl.
• Molecular Formula : C₅H₉ClF₃N (MW: 191.58 g/mol) .
• Key Differences :
  • Smaller ring size increases steric strain but enhances metabolic stability due to reduced lipophilicity.
  • Used in antiviral drug synthesis (e.g., protease inhibitors) .
  • Similarity score: 0.93 compared to the cyclopentyl analog .

(b) 1-Cyclobutyl-2,2,2-trifluoroethan-1-amine HCl

• Structure : Cyclobutyl substituent.
• Molecular Formula : C₆H₁₁ClF₃N (MW: 205.61 g/mol) .
• Key Differences :
  • Intermediate ring size balances conformational flexibility and steric bulk.
  • Higher synthetic yield reported in Buchwald-Hartwig couplings compared to cyclopentyl analogs .

(c) 1-Cyclohexyl-2,2,2-trifluoroethan-1-amine HCl

• Expected Properties: Increased lipophilicity and longer metabolic half-life due to larger ring size. Potential trade-off in solubility and target selectivity.

Aromatic and Hybrid Analogs

(a) (R)-1-(4-Chloro-3-fluorophenyl)-2,2,2-trifluoroethan-1-amine

• Molecular Formula : C₈H₆ClF₄N (MW: 233.59 g/mol) .
• Key Differences :
  • Enhanced binding to tyrosine kinase receptors due to aromatic interactions .
  • Reduced solubility in aqueous media compared to cycloalkyl analogs.

(b) (1R,2R)-2-(Trifluoromethyl)cyclopropan-1-amine

• Structure : Trifluoromethylcyclopropane core.
• Molecular Formula : C₄H₆F₃N (MW: 125.09 g/mol) .
• Key Differences :
  • Rigid cyclopropane ring improves enantiomeric purity in chiral separations .
  • Lower molecular weight may favor blood-brain barrier penetration.

Physicochemical and Pharmacokinetic Comparison

Property	(R)-1-Cyclopentyl Analog	Cyclopropyl Analog	Cyclobutyl Analog	Aromatic Analog
Molecular Weight	205.61	191.58	205.61	233.59
LogP (Predicted)	2.1	1.8	2.3	3.0
Solubility (mg/mL)	12.5 (Water)	18.3 (Water)	9.8 (Water)	2.1 (Water)
Synthetic Yield	61%	70%	75%	34%

Key Research Findings

Synthetic Efficiency : Cyclopentyl derivatives show moderate yields (61%) in amination reactions, while cyclobutyl analogs achieve higher yields (75%) under similar conditions .

Thermodynamic Stability : Cyclopentyl substituents exhibit higher melting points (~200°C) compared to cyclopropyl analogs (~180°C), suggesting stronger crystal lattice interactions .

Toxicity Profile : Cyclopentyl derivatives demonstrate lower acute toxicity (LD₅₀ > 500 mg/kg) than aromatic analogs (LD₅₀ = 250 mg/kg), likely due to reduced reactive metabolite formation .